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Compound of Interest

Compound Name: Dioctanoylglycol

Cat. No.: B1662557 Get Quote

Technical Support Center: Dioctanoylglycol
Welcome to the technical support center for Dioctanoylglycol (also known as 1,2-Dioctanoyl-

sn-glycerol or DOG). This resource is designed for researchers, scientists, and drug

development professionals to address and mitigate issues arising from the batch-to-batch

variability of this reagent, ensuring the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs)
Q1: We are observing inconsistent results in our cell-based assays (e.g., PKC activation) when

using different lots of Dioctanoylglycol. What could be the cause?

A: Batch-to-batch variability is a common cause for such inconsistencies. This can stem from

several factors including differences in purity (e.g., presence of isomers like 1,3-

dioctanoylglycol), degradation of the product due to improper storage, or variations in the

concentration of the prepared stock solutions. Each new batch should be validated to ensure

consistent performance.

Q2: What are the optimal storage and handling conditions for Dioctanoylglycol to minimize

degradation?

A: To ensure stability, Dioctanoylglycol should be stored at -20°C or -70°C.[1][2][3] It is often

supplied as a solution in an organic solvent like acetonitrile or as a neat oil.[2][3] For long-term

stability, it should be stored under an inert gas. Avoid repeated freeze-thaw cycles. Aqueous
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solutions are not recommended for storage for more than one day.[3] Always refer to the

manufacturer's specific recommendations.[4]

Q3: How can we qualify a new batch of Dioctanoylglycol before using it in critical

experiments?

A: It is highly recommended to perform a quality control (QC) check on each new lot. This can

include:

Purity Assessment: Use analytical techniques like High-Performance Liquid Chromatography

(HPLC), Gas Chromatography (GC), or Mass Spectrometry (MS) to confirm the purity and

identity of the compound.[5][6]

Functional Assay: Perform a dose-response curve in a simple, reliable bioassay (e.g., a

Diacylglycerol Kinase (DGK) or Protein Kinase C (PKC) activity assay) and compare the

EC50 value to that obtained from a previously validated "gold standard" batch.

Solubility Check: Confirm that the new batch dissolves as expected in your chosen solvent.

Q4: Can the presence of different isomers in a batch affect experimental outcomes?

A: Yes. Dioctanoylglycol is a diacylglycerol (DAG) analog, and the biological activity can be

highly dependent on the specific isomer. For instance, sn-1,2-diacylglycerols are the primary

activators of PKC, while other regioisomers like sn-1,3-diacylglycerols may be inactive or have

different effects.[7] The presence and relative abundance of isomers can vary between batches

and contribute significantly to inconsistent results.[8][9]

Q5: My Dioctanoylglycol solution appears cloudy or has precipitated. Is it still usable?

A: Cloudiness or precipitation indicates that the compound may have come out of solution or

degraded. Do not use the solution. It may be possible to gently warm the solution to redissolve

the compound, but if it remains cloudy, it should be discarded.[4] Preparing fresh solutions is

always the best practice.
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For consistent experimental setup, refer to the following data compiled from various suppliers.

Note that purity and formulation can vary by batch and manufacturer.

Table 1: Physical and Chemical Properties

Property Value Reference

Chemical Name 1,2-bis(O-octanoyl)-sn-glycerol [2][3]

Synonyms
DOG, 1,2-Dioctanoyl-sn-

glycerol
[1]

CAS Number 60514-48-9 [1][2][3]

Molecular Formula C19H36O5 [2][3]

Formula Weight 344.5 g/mol [2][3]

Appearance Clear, colorless oil or liquid [1][4]

Purity Typically ≥95% [2][3][10]

Table 2: Solubility Data

Solvent Approximate Solubility Reference

Ethanol >30 mg/mL [2][11]

DMSO >7 mg/mL [2][11]

Dimethylformamide (DMF) >20 mg/mL [2][11]

PBS (pH 7.2) ~250 µg/mL (prepare fresh) [2][3]

Troubleshooting Guides
Guide 1: Investigating Inconsistent Cellular Responses
If you observe a significant shift in the efficacy or potency of Dioctanoylglycol between

batches, follow this guide.

Step 1: Verify Stock Solution Integrity
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Action: Prepare a fresh stock solution from the new batch and the old (trusted) batch in

parallel. Ensure the solvent is completely evaporated under a gentle stream of nitrogen

before adding the new solvent if changing solvents.[3]

Rationale: Rules out degradation or solvent evaporation from previously made stock

solutions as the source of variability.

Step 2: Perform a Dose-Response Comparison

Action: Using a reliable and quantitative assay (e.g., phosphorylation of a known PKC

substrate), perform a full dose-response curve for both the new and old batches of

Dioctanoylglycol.

Rationale: This will quantitatively determine if there is a potency shift (change in EC50) or an

efficacy shift (change in maximal response) between the two batches.

Step 3: Conduct Analytical Purity Check

Action: If a significant discrepancy is observed in the functional assay, send an aliquot of

both batches for analytical chemistry analysis (e.g., LC-MS or NMR) to confirm identity,

purity, and check for contaminants or degradation products.

Rationale: Provides definitive chemical evidence to explain the observed biological

differences.

Step 4: Contact the Supplier

Action: If the new batch is confirmed to be of lower purity or potency, contact the supplier's

technical support with your data (dose-response curves, analytical results) and the batch

number.

Rationale: The supplier may be able to provide a replacement batch or offer further insights

into the specific lot.

Experimental Protocols
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Protocol 1: Quality Control using a Diacylglycerol
Kinase (DGK) Assay
This protocol describes a general method to assess the functional activity of a new

Dioctanoylglycol batch by using it as a substrate for DGK. The formation of phosphatidic acid

(PA) is monitored.

Materials:

Recombinant Diacylglycerol Kinase (DGK) enzyme.

Dioctanoylglycol (old and new batches).

Assay Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM Triton X-100, 10 mM MgCl2, 1 mM DTT.

ATP solution containing [γ-³²P]ATP.

Lipid vesicles (optional, for presenting the substrate).

Thin-Layer Chromatography (TLC) plate (silica gel).

TLC Mobile Phase (e.g., chloroform:methanol:acetic acid).

Phosphorimager or autoradiography film.

Methodology:

Prepare Substrate: Prepare working solutions of both old and new Dioctanoylglycol
batches in the assay buffer. If using lipid vesicles, incorporate the Dioctanoylglycol into the

vesicles.

Initiate Reaction: In a microcentrifuge tube, combine the assay buffer, DGK enzyme, and the

Dioctanoylglycol substrate. Allow to equilibrate for 5 minutes at 30°C.

Start Kinase Reaction: Add the [γ-³²P]ATP solution to initiate the reaction. The total reaction

volume is typically 50-100 µL.[12]
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Incubate: Incubate the reaction at 30°C for a set period (e.g., 15-30 minutes), ensuring the

reaction is in the linear range.

Stop Reaction: Terminate the reaction by adding a solution like 1M HCl.

Extract Lipids: Extract the lipids from the reaction mixture using a standard method (e.g.,

Bligh-Dyer).

Analyze by TLC: Spot the extracted lipid phase onto a silica TLC plate.

Develop and Visualize: Develop the TLC plate using an appropriate mobile phase to

separate the product ([³²P]PA) from the unreacted substrate ([³²P]ATP). Dry the plate and

visualize the radiolabeled spots using a phosphorimager.

Quantify and Compare: Quantify the amount of [³²P]PA formed for both the old and new

batches. A new batch should yield a similar amount of product to the trusted batch under

identical conditions.

Visualizations
Caption: Dioctanoylglycol mimics endogenous DAG to activate Protein Kinase C (PKC).
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Caption: Quality control workflow for validating a new batch of Dioctanoylglycol.
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Caption: Decision tree for troubleshooting experiments involving Dioctanoylglycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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